3-(2-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidin-1-yl}-2-oxoethyl)-6-methyl-3,4-dihydropyrimidin-4-one

• IUPAC Name: 3-[2-[3-[4-(methoxymethyl)triazol-1-yl]pyrrolidin-1-yl]-2-oxoethyl]-6-methylpyrimidin-4-one
• InChI: InChI=1S/C15H20N6O3/c1-11-5-14(22)20(10-16-11)8-15(23)19-4-3-13(7-19)21-6-12(9-24-2)17-18-21/h5-6,10,13H,3-4,7-9H2,1-2H3
• InChI Key: DWNCYIFJZIDFRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)N2CCC(C2)N3C=C(N=N3)COC
• Molecular Formula: C15H20N6O3
• Molecular Weight: 332.36 g/mol
• CAS No.: 2097902-29-7

Description

The compound is a complex organic molecule that contains several functional groups, including a 1,2,3-triazole, a pyrrolidine, and a dihydropyrimidinone. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The 1,2,3-triazole ring is a five-membered ring containing two nitrogen atoms and one oxygen atom, while the pyrrolidine is a five-membered ring containing one nitrogen atom, and the dihydropyrimidinone is a six-membered ring containing two nitrogen atoms and one oxygen atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar 1,2,3-triazole and dihydropyrimidinone groups could increase its solubility in polar solvents.

Scientific Research Applications

Triazole Derivatives in Drug Discovery

Triazole derivatives, including 1,2,3-triazoles, have been extensively studied for their potential as inhibitors against various biological targets. For example, isatin 1,2,3-triazoles have shown potent inhibitory activity against caspase-3, a key enzyme in apoptosis, suggesting their potential in cancer research and therapy (Yang Jiang & Trond Vidar Hansen, 2011). These findings highlight the significance of triazole derivatives in the development of new therapeutic agents.

Pyrimidine Derivatives in Biological Applications

Pyrimidine derivatives also exhibit a wide range of biological activities. For instance, compounds synthesized from 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4(3H)-one have shown pronounced plant growth-stimulating effects (V. A. Pivazyan, E. Ghazaryan, Zhermen A. Azaryan, & A. Yengoyan, 2019). This suggests potential applications in agriculture and plant sciences.

Antimicrobial and Anticancer Properties

The structural motifs present in the given compound are often associated with antimicrobial and anticancer properties. Novel pyrazolopyrimidines derivatives have been evaluated for their anticancer and anti-5-lipoxygenase agents, demonstrating the versatility of pyrimidine and triazole compounds in medicinal chemistry (A. Rahmouni, Sawssen Souiei, Mohamed Amine Belkacem, Anis Romdhane, J. Bouajila, & H. Ben Jannet, 2016).

Spectroscopic Analysis and Structural Characterization

The study of pyridine derivatives, including their spectroscopic analysis and structural characterization, plays a crucial role in understanding the chemical and physical properties of these compounds, facilitating their application in various research fields (M. Cetina, Marina Tranfić, I. Sviben, & Marijana Jukić, 2010).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it showed promise as a drug, future research might focus on optimizing its structure for better activity or lower toxicity.